N-(2,4-dimethylphenyl)-2-((3-(p-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-[3-(4-methylphenyl)triazolo[4,5-d]pyrimidin-7-yl]sulfanylacetamide
• InChI: InChI=1S/C21H20N6OS/c1-13-4-7-16(8-5-13)27-20-19(25-26-27)21(23-12-22-20)29-11-18(28)24-17-9-6-14(2)10-15(17)3/h4-10,12H,11H2,1-3H3,(H,24,28)
• InChI Key: GZNUFIQSRUHWNV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C3=C(C(=NC=N3)SCC(=O)NC4=C(C=C(C=C4)C)C)N=N2
• Molecular Formula: C21H20N6OS
• Molecular Weight: 404.5 g/mol

Description

N-(2,4-dimethylphenyl)-2-((3-(p-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H20N6OS and its molecular weight is 404.49. The purity is usually 95%.
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Scientific Research Applications

New Routes to Pyridino[2,3-d]pyrimidin-4-one and Related Derivatives

Research by Hassneen and Abdallah (2003) delves into the synthesis of new pyridino[2,3-d]pyrimidin-4-one derivatives and their isomers, highlighting the chemical versatility and potential for further functionalization of triazolopyrimidine compounds. This work underscores the structural diversity achievable with pyrimidine scaffolds, pointing towards their utility in synthesizing novel compounds with possible unique properties (Hassneen & Abdallah, 2003).

Radioligands for Imaging Applications

Dollé et al. (2008) report on the radiosynthesis of [18F]PBR111, a selective radioligand developed for imaging the translocator protein (18 kDa) using positron emission tomography (PET). This study exemplifies the application of triazolopyrimidine derivatives in the medical imaging field, where such compounds are engineered to incorporate radiolabels for diagnostic purposes (Dollé et al., 2008).

Synthesis and Herbicidal Activity

Yang, Xu, and Lu (2001) explore the synthesis and preliminary bioassay results of novel 1,2,4-triazolo[1,5-a]pyrimidine derivatives, highlighting their potential herbicidal activity. This research indicates the agricultural applications of triazolopyrimidine derivatives, where chemical modifications can lead to compounds with targeted herbicidal properties (Yang, Xu, & Lu, 2001).

Potential Anticancer Agents

A study by Abdelhamid et al. (2016) on the synthesis of 3-heteroarylindoles with triazolopyrimidine structures reveals their evaluation as potential anticancer agents. This work demonstrates the ongoing research into triazolopyrimidine derivatives for therapeutic applications, particularly in the development of new anticancer drugs (Abdelhamid et al., 2016).

Antimicrobial Activities

Research into the antimicrobial activities of novel heterocycles, including those incorporating the triazolopyrimidine moiety, underscores the potential of these compounds in addressing microbial resistance. Studies like those conducted by Abu-Melha (2013) contribute to the discovery of new antimicrobial agents, highlighting the broad applicability of triazolopyrimidine derivatives in pharmaceutical research (Abu-Melha, 2013).